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Compound of Interest

Compound Name: 2-Hydroxyethyl L-valinate

CAS No.: 86150-60-9

Cat. No.: B12784954

Get Quote

This guide provides essential safety and logistical protocols for the handling and disposal of 2-
Hydroxyethyl L-valinate. As a specialized amino acid ester, this compound may not have

extensive, publicly available toxicological data. Therefore, this document is built upon a

foundation of prudent laboratory practices, data from analogous compounds, and established

chemical safety principles to ensure the highest degree of protection for laboratory personnel.

Hazard Assessment: A Proactive Stance on Safety
A complete Safety Data Sheet (SDS) for 2-Hydroxyethyl L-valinate is not readily available.

However, an SDS for its deuterated analog, N-2-(Hydroxyethyl)-L-valine-d4, indicates that it

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Furthermore,

the non-salt form is classified as a combustible solid.[2]

Given this information, and in line with best practices for handling novel research compounds,

2-Hydroxyethyl L-valinate must be treated as a hazardous substance.[3][4] A conservative

approach that assumes potential for unknown toxicity is the most responsible course of action.

[3]
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Key Assessed Hazards:

Eye Irritation: Assumed to be a serious irritant.[1]

Skin Irritation: Assumed to be an irritant.[1]

Respiratory Irritation: Assumed to be an irritant, particularly if the powder becomes airborne.

[1]

Combustibility: The solid is combustible.[2]

Unknown Toxicity: As with many research chemicals, long-term toxicological properties are

uncharacterized.[3]

Personal Protective Equipment (PPE): Your Primary
Defense
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is essential.[3] The following table outlines the minimum PPE required for

handling 2-Hydroxyethyl L-valinate under various laboratory conditions.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lgcstandards.com/medias/sys_master/root/h57/h4f/11019418533918/SDS_TRC-H942302_ST-WB-MSDS-5923352-1-1-1/SDS-TRC-H942302-ST-WB-MSDS-5923352-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h57/h4f/11019418533918/SDS_TRC-H942302_ST-WB-MSDS-5923352-1-1-1/SDS-TRC-H942302-ST-WB-MSDS-5923352-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h57/h4f/11019418533918/SDS_TRC-H942302_ST-WB-MSDS-5923352-1-1-1/SDS-TRC-H942302-ST-WB-MSDS-5923352-1-1-1.PDF
https://www.sigmaaldrich.com/KR/ko/product/sial/93202
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.benchchem.com/product/b12784954/docs?utm_src=pdf-body#a-senior-application-scientist-s-guide-to-handling-2-hydroxyethyl-l-valinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12784954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task / Scenario
Required Engineering
Controls

Minimum Personal
Protective Equipment
(PPE)

Handling Stock Container /

Inventory

General well-ventilated

laboratory.[5]

Lab coat, safety glasses, nitrile

gloves.

Weighing Solid Compound

Chemical fume hood or

powder-coated balance

enclosure.[3]

Fully-fastened lab coat,

chemical safety goggles,

double-gloved nitrile gloves.[3]

[6]

Preparing Solutions

(Solubilization)

Certified chemical fume hood.

[4]

Fully-fastened lab coat,

chemical safety goggles, nitrile

gloves. A face shield over

goggles is recommended for

larger volumes (>100 mL).[4]

Conducting Reactions /

Transfers

Certified chemical fume hood.

[4]

Fully-fastened lab coat,

chemical safety goggles, nitrile

gloves.

Handling Waste &

Decontamination

Well-ventilated area; fume

hood for volatile waste.

Fully-fastened lab coat,

chemical safety goggles, nitrile

gloves.[7]

Detailed PPE Specifications
Eye and Face Protection: Chemical safety goggles that conform to EN166 (EU) or NIOSH

(US) standards are mandatory whenever the compound is handled.[8] They provide a seal

around the eyes to protect against dust particles and splashes.[9] For procedures with a

higher risk of splashing, such as when handling larger liquid volumes, a full-face shield

should be worn in addition to safety goggles.[4]

Hand Protection: Chemical-resistant nitrile or neoprene gloves are required.[6] When

handling the solid powder, double-gloving is recommended to prevent skin contact.[3] Gloves

must be inspected for tears or holes before use.[8] It is critical to use proper glove removal

techniques to avoid contaminating your skin.[8] After handling the chemical, always wash

your hands thoroughly, even if you were wearing gloves.[10]
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Body Protection: A standard laboratory coat, fully fastened, must be worn to protect skin and

clothing from contamination.[9] For large-scale operations, a chemical-resistant apron may

be advisable.

Respiratory Protection: All procedures that could generate dust or aerosols (e.g., weighing,

scraping, solution preparation) must be performed within a certified chemical fume hood to

prevent inhalation.[4] If, under rare and properly risk-assessed circumstances, the compound

must be handled outside of a fume hood, a NIOSH-approved N95 or higher-rated respirator

is required.[3][9]

Operational Plan: A Step-by-Step Workflow for Safe
Handling
The following workflow is designed to minimize exposure and ensure procedural integrity from

receipt to disposal.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Conduct Risk Assessment
(Review SDS of analogs, assess procedure)

2. Assemble All Required PPE
(Goggles, gloves, lab coat)

3. Prepare Fume Hood
(Verify airflow, clear workspace)

4. Weighing
(Inside hood/enclosure, use dedicated tools)

5. Solubilization
(Slowly add solvent to solid)

6. Decontaminate
(Wipe down surfaces, clean glassware)

7. Dispose of Waste
(Segregate solid, liquid, and contaminated PPE)

8. Doff PPE Correctly
(Remove gloves last, wash hands)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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